Cas no 93075-57-1 (Benzoxazole, 2-[1,1'-biphenyl]-4-yl-5-bromo-)

• Product Name: Benzoxazole, 2-[1,1'-biphenyl]-4-yl-5-bromo-
• CAS No: 93075-57-1
• MF: C₁₉H₁₂BrNO
• MW: 350.20868396759
• CID: 2816456
• Update Time: 2023-08-07

Benzoxazole, 2-[1,1'-biphenyl]-4-yl-5-bromo- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2-[1,1'-biphenyl]-4-yl-5-bromo-
• 2-([1,1'-Biphenyl]-4-yl)-5-bromo-1,3-benzoxazole

• Inchi： 1S/C19H12BrNO/c20-16-10-11-18-17(12-16)21-19(22-18)15-8-6-14(7-9-15)13-4-2-1-3-5-13/h1-12H
• InChI Key： YVXZPPSHBAMZQX-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N=C(C1C=CC(=CC=1)C1C=CC=CC=1)O2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 362
• XLogP3: 5.7
• Topological Polar Surface Area: 26